Cas no 21176-96-5 (Benzenecarbothioamide, 4-(dimethylamino)-N,N-dimethyl-)

21176-96-5 structure
Product name:Benzenecarbothioamide, 4-(dimethylamino)-N,N-dimethyl-
Benzenecarbothioamide, 4-(dimethylamino)-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioamide, 4-(dimethylamino)-N,N-dimethyl-
- MLS000679674
- CHEMBL1424218
- 21176-96-5
- SR-01000301154-1
- DTXSID601226053
- HMS1599N10
- SR-01000301154
- HMS2773M10
- SMR000296926
- 4-(dimethylamino)-N,N-dimethylbenzenecarbothioamide
- N,N-dimethyl-p-(dimethylamino)thiobenzamide
- AKOS000349082
-
- Inchi: InChI=1S/C11H16N2S/c1-12(2)10-7-5-9(6-8-10)11(14)13(3)4/h5-8H,1-4H3
- InChI Key: DHDMEGGTXOLWLX-UHFFFAOYSA-N
- SMILES: CN(C)C1=CC=C(C=C1)C(=S)N(C)C
Computed Properties
- Exact Mass: 208.10358
- Monoisotopic Mass: 208.10341969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.6Ų
Experimental Properties
- PSA: 6.48
Benzenecarbothioamide, 4-(dimethylamino)-N,N-dimethyl- Related Literature
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Ruilin Xu,Chen Liao,Yanqing Xu,Chunfeng Zhang,Min Xiao,Lei Zhang,Changgui Lu,Yiping Cui,Jiayu Zhang Nanoscale, 2017,9, 18281-18289
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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3. Back matter
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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